Cas no 2171445-45-5 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid
• CAS No: 2171445-45-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6027322
• PubChem ID: 165528749
• Update Time: 2025-06-11

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid
• EN300-1496920
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-3-carboxylic acid
• 2171445-45-5

• Inchi： 1S/C27H32N2O5/c1-3-9-23(24(30)29-15-8-14-27(2,17-29)25(31)32)28-26(33)34-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22-23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,31,32)/t23-,27?/m0/s1
• InChI Key： BWZKTJAVUBQGFD-DCCUJTHKSA-N
• SMILES： OC(C1(C)CN(C([C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid (CAS No. 2171445-45-5): An Overview

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid (CAS No. 2171445-45-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pip(Ac)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used tool in peptide synthesis due to its ease of removal and high stability under mild conditions. The Fmoc group is particularly useful for protecting the amino functionality of amino acids, allowing for selective deprotection and subsequent coupling reactions. In the case of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid, the Fmoc group is attached to the amino group of the piperidine ring, providing a versatile platform for further chemical modifications.

The 3-methylpiperidine moiety is another critical component of this compound. Piperidines are cyclic amines that are commonly found in natural products and pharmaceuticals due to their diverse biological activities. The presence of a methyl group at the 3-position of the piperidine ring can significantly influence the conformational flexibility and binding properties of the molecule, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential applications of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that these derivatives selectively inhibit pro-inflammatory cytokines without causing significant side effects, which is a significant advantage over existing treatments.

In another study, researchers at a leading pharmaceutical company explored the use of Fmoc-Pip(Ac)-OH in the development of novel antiviral agents. The compound was used as a key intermediate in the synthesis of peptides that target viral entry mechanisms, showing promising results in inhibiting viral replication in vitro. This research underscores the versatility and potential of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid in addressing unmet medical needs.

The synthesis of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid involves several well-established chemical reactions. The process typically begins with the protection of the amino group using Fmoc chloride, followed by selective acylation to introduce the pentanoyl group. The final step involves the formation of the carboxylic acid through hydrolysis or other methods. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions and purification techniques.

In terms of safety and handling, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid should be stored under dry conditions and protected from light to maintain its stability. It is important to handle this compound with appropriate personal protective equipment (PPE) to prevent skin contact or inhalation, as it may cause irritation or other adverse effects if mishandled.

From a regulatory perspective, Fmoc-Pip(Ac)-OH is classified as a research chemical and is not intended for human consumption or use as a pharmaceutical product without proper clinical trials and regulatory approval. Researchers working with this compound should adhere to all relevant guidelines and regulations to ensure compliance with safety standards.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-3-carboxylic acid (CAS No. 2171445-45-5) is a versatile and important compound in modern medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for developing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications and potential benefits, solidifying its position as a valuable tool in the pursuit of innovative medical solutions.